Cas no 26698-40-8 (Ethanone,2-bromo-1-(1-phenanthrenyl)-)

• Product Name: Ethanone,2-bromo-1-(1-phenanthrenyl)-
• CAS No: 26698-40-8
• MF: C₁₆H₁₁BrO
• MW: 299.161943674088
• CID: 282485
• PubChem ID: 300069
• Update Time: 2025-04-19

Ethanone,2-bromo-1-(1-phenanthrenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(1-phenanthrenyl)-
• 2-bromo-1-phenanthren-1-ylethanone
• 1-(Bromoacetyl)phenanthrene
• 2-Bromo-1-(1-phenanthryl)ethanone
• 2-bromo-1-(phenanthren-1-yl)ethanone
• AC1L6VHN
• NSC174153
• NSC-174153
• WILJFYMOVYNGTC-UHFFFAOYSA-N
• 2-Bromo-1-(1-phenanthryl)ethanone #
• 26698-40-8
• DTXSID40306119

• Inchi： 1S/C16H11BrO/c17-10-16(18)15-7-3-6-13-12-5-2-1-4-11(12)8-9-14(13)15/h1-9H,10H2
• InChI Key： WILJFYMOVYNGTC-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C2C3C=CC=CC=3C=CC2=1)=O

Computed Properties

• Exact Mass: 297.99933
• Monoisotopic Mass: 297.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07